Cas no 2227897-50-7 (rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227897-50-7
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 6233390
• PubChem ID: 165698077
• Update Time: 2025-11-05

rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1739229
• 2227897-50-7
• rac-[(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C13H18FN/c1-8-4-9(6-10(14)5-8)12-11(7-15)13(12,2)3/h4-6,11-12H,7,15H2,1-3H3/t11-,12-/m1/s1
• InChI Key： BAXBOXGUGMXVKD-VXGBXAGGSA-N
• SMILES： FC1C=C(C)C=C(C=1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Research Briefing on rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227897-50-7)

This research briefing provides an overview of the latest advancements and studies related to the compound rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227897-50-7). This compound has garnered significant attention in the chemical biology and pharmaceutical fields due to its potential therapeutic applications. The briefing synthesizes recent findings from academic literature, industry reports, and technical documents to offer a comprehensive update on its synthesis, biological activity, and clinical relevance.

The compound, a cyclopropylmethanamine derivative, has been investigated for its role as a modulator of specific biological targets. Recent studies highlight its structural uniqueness, featuring a fluorine-substituted phenyl ring and a dimethylcyclopropyl group, which contribute to its pharmacological properties. Researchers have explored its potential in treating neurological disorders, leveraging its ability to interact with neurotransmitter systems. The stereochemistry of the compound, particularly the (1R,3R) configuration, has been a focal point in understanding its mechanism of action.

In terms of synthesis, recent advancements have focused on optimizing the enantioselective preparation of rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine. Novel catalytic methods and chiral auxiliaries have been employed to improve yield and purity, addressing previous challenges in large-scale production. These developments are critical for ensuring the compound's availability for further preclinical and clinical studies.

Biological evaluations have demonstrated the compound's efficacy in in vitro and in vivo models. For instance, studies have shown its high affinity for specific receptors implicated in mood regulation and cognitive function. Preliminary data suggest that it may exhibit fewer off-target effects compared to existing therapeutics, positioning it as a promising candidate for further development. However, detailed pharmacokinetic and toxicological profiles are still under investigation to fully assess its safety and efficacy.

Industry reports indicate growing interest from pharmaceutical companies in rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine, with several patents filed in recent years. Collaborative efforts between academia and industry aim to accelerate its translation into clinical applications. The compound's potential extends beyond neurological disorders, with exploratory studies investigating its utility in other therapeutic areas, such as inflammation and pain management.

In conclusion, rac-(1R,3R)-3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine represents a promising avenue for drug development. Continued research is essential to unravel its full therapeutic potential and address remaining challenges in synthesis and clinical application. This briefing underscores the importance of interdisciplinary collaboration to advance the compound from bench to bedside.